Cas no 946285-91-2 (N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 946285-91-2
• MF: C₁₈H₁₃N₃O₃S
• MW: 351.379122495651
• CID: 6252093
• PubChem ID: 135894005
• Update Time: 2025-11-05

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide
• AKOS024487620
• N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-3-methylisoxazole-5-carboxamide
• N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-3-methyl-1,2-oxazole-5-carboxamide
• F5002-0164
• CCG-323840
• VU0627911-1
• 946285-91-2

• Inchi： 1S/C18H13N3O3S/c1-10-8-15(24-21-10)17(23)19-11-6-7-12(14(22)9-11)18-20-13-4-2-3-5-16(13)25-18/h2-9,22H,1H3,(H,19,23)
• InChI Key： RYCBLRVTSUVEAC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC(=CC=1O)NC(C1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 351.06776246g/mol
• Monoisotopic Mass: 351.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 117Ų

Additional information on N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946285-91-2): A Comprehensive Overview

N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 946285-91-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, with its unique structural features, offers a wide range of potential applications, from pharmaceutical development to advanced material synthesis. In this article, we delve into the properties, applications, and market trends surrounding this fascinating molecule.

The molecular structure of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide combines a benzothiazole moiety with an oxazole ring, linked via a carboxamide group. This hybrid architecture is particularly intriguing to researchers due to its potential for diverse biological activities. The presence of the hydroxyphenyl group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

Recent studies have highlighted the potential of CAS 946285-91-2 in drug discovery programs. The benzothiazole scaffold is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. When combined with the oxazole ring, which is frequently found in bioactive molecules, this compound presents exciting possibilities for the development of novel therapeutic agents. Researchers are particularly interested in its potential as a kinase inhibitor or as a modulator of specific cellular pathways.

Beyond pharmaceutical applications, N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide has shown promise in material science. Its conjugated system and aromatic character make it a candidate for organic electronic applications, such as organic light-emitting diodes (OLEDs) or photovoltaic devices. The compound's ability to form stable complexes with various metals also opens doors for catalytic applications and advanced material design.

The synthesis of CAS 946285-91-2 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry have led to more sustainable synthetic routes for this compound, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with current industry trends toward eco-friendly production methods.

Market analysis indicates growing demand for specialized heterocyclic compounds like N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide. The global market for fine chemicals and pharmaceutical intermediates is projected to expand significantly in the coming years, driven by increased research in personalized medicine and targeted therapies. This compound, with its unique structural features, is well-positioned to meet these emerging needs.

Quality control and characterization of 946285-91-2 are critical aspects of its production and application. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures are particularly important for pharmaceutical applications where stringent regulatory standards apply.

Storage and handling of N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain its stability. While not classified as hazardous under normal conditions, proper personal protective equipment should be used when handling the material in powder form.

Future research directions for CAS 946285-91-2 include exploring its potential in combination therapies and investigating its physicochemical properties in greater detail. The compound's solubility characteristics and formulation possibilities are areas of particular interest for pharmaceutical development. Additionally, computational chemistry approaches are being employed to predict and optimize its biological activity profiles.

In conclusion, N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl-3-methyl-1,2-oxazole-5-carboxamide represents an exciting area of research at the intersection of medicinal chemistry and material science. Its unique structural features and versatile applications make it a compound of significant interest to researchers across multiple disciplines. As synthetic methodologies advance and our understanding of its properties deepens, we can expect to see expanded applications for this molecule in both pharmaceutical and technological fields.